Cas no 355423-16-4 (4-Bromo-2-Fluoro-5-Nitrobenzoic Acid)

• Product Name: 4-Bromo-2-Fluoro-5-Nitrobenzoic Acid
• CAS No: 355423-16-4
• MF: C₇H₃BrFNO₄
• MW: 264.00542473793
• MDL: MFCD11977380
• CID: 293412
• PubChem ID: 9813908
• Update Time: 2025-04-19

4-Bromo-2-Fluoro-5-Nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-bromo-2-fluoro-5-nitro-
• 4-bromo-2-fluoro-5-nitrobenzoic acid
• 4-BROMO-5-FLUORO-2-NITROBENZOIC ACID
• 4-bromanyl-2-fluoranyl-5-nitro-benzoic acid
• Benzoicacid,4-bromo-2-fluoro-5-nitro
• PS-10530
• FT-0651164
• EN300-80778
• DTXSID20431094
• SY187088
• 355423-16-4
• AKOS009486134
• A822858
• 4-BROMO-2-FLUORO-5-NITROBENZOICACID
• BENZOIC ACID, 4-BROMO-2-FLUORO-5-NITRO-
• CS-0217649
• MFCD11977380
• SCHEMBL26654401
• 4-Bromo-2-Fluoro-5-Nitrobenzoic Acid

• MDL： MFCD11977380
• Inchi： 1S/C7H3BrFNO4/c8-4-2-5(9)3(7(11)12)1-6(4)10(13)14/h1-2H,(H,11,12)
• InChI Key： OGSIBDAVDNXXMS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 262.92300
• Monoisotopic Mass: 262.923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.967
• Boiling Point: 334.044 °C at 760 mmHg
• Flash Point: 155.824 °C
• PSA: 83.12000
• LogP: 2.71780